Cas no 1354006-91-9 ((S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1354006-91-9
• MF: C₁₈H₂₅ClN₂O₃
• MW: 352.855704069138
• CID: 2158578
• Update Time: 2025-06-11

(S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-{[(2-chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 2-((2-chloro-N-isopropylacetamido)methyl)pyrrolidine-1-carboxylate
• AM96014
• (S)-2-{[(2-Chloroacetyl)isopropylamino]methyl}pyrrolidine-1-carboxylic acid benzyl ester
• (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H25ClN2O3/c1-14(2)21(17(22)11-19)12-16-9-6-10-20(16)18(23)24-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3/t16-/m0/s1
• InChI Key： WJHCHEJRMNKIJV-INIZCTEOSA-N
• SMILES： ClCC(N(C(C)C)C[C@@H]1CCCN1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Topological Polar Surface Area: 49.8

Additional information on (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

Introduction to (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354006-91-9)

(S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354006-91-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of pyrrolidine and features a unique structural arrangement that includes a chiral center, a chloroacetyl group, and a benzyl ester moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various biologically active molecules.

The chiral center in this compound is crucial for its biological activity and selectivity. Chirality plays a vital role in the interaction of molecules with biological targets, often leading to significant differences in efficacy and safety profiles between enantiomers. The presence of the chloroacetyl group adds further complexity to the molecule, potentially enhancing its reactivity and functional versatility. The benzyl ester moiety provides additional stability and solubility, making it suitable for various synthetic transformations.

Recent studies have highlighted the potential applications of (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester in the development of novel therapeutic agents. One notable area of research involves its use as an intermediate in the synthesis of protease inhibitors, which are critical for treating viral infections such as HIV and hepatitis C. The chiral nature of this compound allows for the precise control of stereochemistry during synthesis, ensuring the production of highly specific and effective inhibitors.

In addition to its role in protease inhibitor synthesis, (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester has also been explored for its potential in neuropharmacology. Research has shown that certain derivatives of this compound exhibit potent activity against neurodegenerative diseases by modulating specific neurotransmitter systems. The ability to fine-tune the structure through synthetic modifications offers a promising avenue for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route to (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester involves several key steps, including the formation of the chiral center through asymmetric synthesis techniques. One common approach is the use of chiral catalysts or auxiliaries to achieve high enantiomeric excess (ee) values. This ensures that the desired enantiomer is produced with high purity, which is essential for pharmaceutical applications where even minor impurities can have significant effects on safety and efficacy.

Recent advancements in catalytic asymmetric synthesis have led to more efficient and environmentally friendly methods for producing this compound. For example, the use of metal-catalyzed reactions such as palladium-catalyzed cross-coupling has been shown to improve yields and reduce by-products. Additionally, biocatalytic approaches involving enzymes have gained attention due to their high selectivity and mild reaction conditions, making them particularly suitable for large-scale production processes.

The physicochemical properties of (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester are well-characterized, with data available on its solubility, stability, and reactivity under various conditions. These properties are crucial for optimizing synthetic protocols and ensuring consistent quality in pharmaceutical manufacturing. The compound is typically supplied as a white crystalline solid with a melting point ranging from 85°C to 87°C, making it easy to handle and store under standard laboratory conditions.

In terms of safety, (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester is generally considered safe when handled according to standard laboratory practices. However, like many organic compounds, it should be stored away from heat sources and incompatible materials to prevent degradation or potential hazards. Proper personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound.

Future research on (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester is likely to focus on expanding its applications in drug discovery and development. Ongoing studies are exploring its potential as a scaffold for designing new classes of drugs with improved pharmacological profiles. Additionally, efforts are being made to develop more sustainable and cost-effective methods for its large-scale production, which will be essential for bringing these compounds to market.

In conclusion, (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354006-91-9) represents an important chiral intermediate with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to advance, this compound is poised to play a significant role in advancing drug discovery and improving patient outcomes.